Cas no 1021263-59-1 (1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021263-59-1
• MF: C₁₇H₂₀N₆O₄S
• MW: 404.443501472473
• CID: 6039403
• PubChem ID: 25889768
• Update Time: 2025-05-24

1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• AKOS024499248
• 1021263-59-1
• F5123-0844
• 6-(4-((3,4-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C17H20N6O4S/c1-26-14-4-3-13(11-15(14)27-2)28(24,25)22-9-7-21(8-10-22)17-6-5-16-19-18-12-23(16)20-17/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： CEBOBAMGBTWQRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N1CCN(C2C=CC3=NN=CN3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 404.12667431g/mol
• Monoisotopic Mass: 404.12667431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Introduction to Compound with CAS No. 1021263-59-1 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1021263-59-1 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, represents a fascinating intersection of organic chemistry and medicinal chemistry, offering potential applications in the development of novel therapeutic agents.

At the core of this compound's structure lies a piperazine moiety, which is a common pharmacophore in many pharmacologically active molecules. Piperazines are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The presence of the 3,4-dimethoxybenzenesulfonyl group further enhances the compound's complexity and potential biological activity. This sulfonyl group is often associated with enhanced binding affinity and selectivity, which are crucial factors in drug design.

The incorporation of the [1,2,4]triazolo[4,3-b]pyridazin-6-yl moiety into the molecular framework adds another layer of functionality. This heterocyclic system has been extensively studied for its potential to interact with biological targets in unique ways. The triazolopyridazine scaffold is particularly interesting because it can serve as a bridge between different pharmacophoric units, allowing for the design of molecules with tailored properties.

In recent years, there has been a growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound with CAS No. 1021263-59-1 fits well within this paradigm, as its structure suggests the potential to engage multiple receptors or enzymes involved in various disease pathways. This approach has shown promise in reducing side effects and improving therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine-based compounds have been investigated for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the sulfonyl group may enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drugs.

Furthermore, the triazolopyridazine moiety has been implicated in various pharmacological activities, including anti-inflammatory and anticancer effects. Studies have shown that compounds containing this scaffold can inhibit key enzymes involved in inflammation and cell proliferation. The combination of these two functional groups in the compound with CAS No. 1021263-59-1 suggests a multifaceted therapeutic profile that could be exploited for treating complex diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, ensuring high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to achieve the desired molecular architecture.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with several key targets relevant to neurological disorders. These interactions suggest that the compound may have therapeutic potential in conditions such as depression, anxiety, and neurodegenerative diseases.

In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic properties and reduced toxicity profiles compared to existing treatments. The ability of the compound to reach target sites efficiently without causing significant side effects is a critical factor in its development as a viable therapeutic agent.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other drugs that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, computational modeling and molecular dynamics simulations are being used to gain deeper insights into how the compound interacts with its biological targets.

In conclusion, the compound with CAS No. 1021263-59-1 is a remarkable example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophoric elements makes it a promising candidate for treating various diseases, particularly those involving neurological dysfunction. As research continues to uncover new applications for this molecule, it holds great potential for improving patient outcomes and advancing pharmaceutical science.